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Compound of Interest

Compound Name: 2,4-Mesitylenedisulfonyl Dichloride

Cat. No.: B1364509

An In-Depth Technical Guide to 2,4-Mesitylenedisulfonyl Dichloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on 2,4-Mesitylenedisulfonyl Dichloride. It delves into the
molecule's structural and chemical properties, outlines a robust synthesis protocol, discusses
its applications with a focus on causality, and provides essential safety and handling
information.

Introduction and Strategic Overview

2,4-Mesitylenedisulfonyl Dichloride (MDSD) is a bifunctional aromatic sulfonyl chloride. Its
structure, featuring a mesitylene (1,3,5-trimethylbenzene) core substituted with two sulfonyl
chloride groups at the 2- and 4-positions, makes it a valuable and versatile reagent in synthetic
chemistry. The presence of three methyl groups on the aromatic ring provides steric hindrance,
which can influence regioselectivity in reactions. Furthermore, the two reactive sulfonyl chloride
moieties allow it to act as a potent crosslinking agent or a difunctional linker for conjugating
molecules.

This guide provides an in-depth look at MDSD, moving beyond a simple datasheet to explain
the rationale behind its use in various scientific contexts, particularly in the development of
complex molecules and advanced materials.
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Molecular Structure and Physicochemical
Properties

The foundational attributes of a reagent dictate its reactivity and suitability for specific
applications. The key properties of MDSD are summarized below.

Molecular Structure

The structure of 2,4-Mesitylenedisulfonyl Dichloride is characterized by a central benzene
ring with three methyl groups and two sulfonyl chloride functional groups.

Caption: Molecular structure of 2,4-Mesitylenedisulfonyl Dichloride.

Quantitative Data Summary

The essential physicochemical properties of 2,4-Mesitylenedisulfonyl Dichloride are
compiled in the table below for easy reference.

Property Value Source(s)

2,4,6-Trimethylbenzene-1,3-
IUPAC Name ) ] ) [1]
disulfonyl dichloride

2,4-Mesitylenedisulfonyl

Synonyms Dichloride il
CAS Number 68985-08-0 [1]12]
Molecular Formula CoH10Cl204S2 [1][2]
Molecular Weight 317.21 g/mol [1]

White to almost white
Appearance ) [2]
powder/solid

Melting Point 122 -126 °C [2]

Purity >98% [2]

Synthesis Protocol: A Representative Method
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While specific, peer-reviewed synthesis protocols for MDSD are not abundant in academic
literature, a reliable method can be derived from established procedures for analogous
compounds, such as those described in patent literature.[3] The following protocol details a
two-step chlorosulfonation of commercially available mesitylene.

Expertise & Rationale: This method employs a sequential addition of chlorosulfonic acid. The
first, milder step achieves monosulfonation, while the second, more forceful step introduces the
second sulfonyl group. The inclusion of a chlorinating agent like thionyl chloride ensures the
complete conversion of sulfonic acids to the desired sulfonyl chlorides, preventing yield loss
during aqueous workup.

Proposed Synthesis Workflow

Caption: Proposed workflow for the synthesis of MDSD.

Step-by-Step Methodology

Materials:

» Mesitylene (1,3,5-trimethylbenzene)

e Chlorosulfonic acid (CISOsH)

e Thionyl chloride (SOCIz)

» Crushed ice

» Deionized water

» Hexane or Toluene (for recrystallization)
Procedure:

o Reactor Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a
pressure-equalizing dropping funnel, and a gas outlet connected to a scrubber (to neutralize
HCI gas), charge mesitylene.
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e Monosulfonation: Cool the flask in an ice-water bath to 0-5 °C. Slowly add one molar
equivalent of chlorosulfonic acid dropwise via the dropping funnel, maintaining the internal
temperature below 10 °C.

« Initial Reaction: After the addition is complete, remove the ice bath and allow the mixture to
stir at room temperature for approximately 1 hour.

» Disulfonation: Re-cool the reaction mixture to 10 °C. Slowly add a second, larger portion of
chlorosulfonic acid (at least 2-3 molar equivalents) dropwise.

o Chlorination: Following the second addition of chlorosulfonic acid, add thionyl chloride (1-1.5
molar equivalents) dropwise, ensuring the temperature remains between 10-15 °C.

e Main Reaction: Maintain the reaction mixture at 10-15 °C with vigorous stirring for 5-6 hours,
or until reaction completion is confirmed by an appropriate method (e.g., TLC or quenching a
small aliquot).

o Workup: Carefully and slowly pour the reaction mixture onto a large volume of crushed ice
with stirring. This will quench the excess reagents and precipitate the crude product.

« |solation: Collect the precipitated white solid by vacuum filtration. Wash the filter cake
thoroughly with cold deionized water to remove residual acids.

 Purification: Dry the crude solid under vacuum. For final purification, recrystallize the product
from a suitable solvent system, such as hexane or a hexane/toluene mixture, to yield pure
2,4-Mesitylenedisulfonyl Dichloride as a white crystalline solid.

Applications in Research and Development

MDSD's utility stems from its bifunctionality and the steric influence of its methyl groups. It is
primarily employed where a rigid, aromatic linker or a difunctional sulfonating agent is required.

o Polymer Chemistry: As a coupling or crosslinking agent, MDSD can be used to synthesize
advanced polymers.[2] The two sulfonyl chloride groups can react with nucleophiles on
different polymer chains (e.g., amines or alcohols) to form stable sulfonamide or sulfonate
ester linkages. This crosslinking enhances the mechanical properties and thermal stability of
the resulting materials.[2]
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e Synthetic Chemistry: The primary use of MDSD is in the preparation of disulfonamides. By
reacting MDSD with two equivalents of a primary or secondary amine, complex molecules
with a central, rigid mesitylene core can be constructed. This is particularly useful in creating
ligands for coordination chemistry or building blocks for supramolecular structures.

e Drug Development & Medicinal Chemistry: In drug development, MDSD serves as a scaffold
or linker.[2] Its rigid structure can be used to orient two pharmacophores in a specific spatial
arrangement, which is critical for optimizing binding to a biological target. The resulting
sulfonamides are often metabolically stable and can improve the pharmacokinetic profile of a
drug candidate. While this is a known application area, specific examples in publicly
accessible literature are limited, suggesting its use may be more prevalent in proprietary
industrial research.[2]

o Material Science: The compound is used to develop advanced materials like specialized
coatings and adhesives.[2] Its ability to react with surface functional groups can enhance
adhesion between different layers or components.

Safety, Handling, and Storage

Trustworthiness through Safety: Proper handling is paramount for ensuring experimental
validity and personnel safety.

o Hazard Identification: 2,4-Mesitylenedisulfonyl Dichloride is classified as a corrosive solid.
It causes severe skin burns and serious eye damage. Contact with water or moisture can
release hydrochloric acid gas.

o Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical
fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g.,
nitrile), and safety goggles or a face shield.

e Handling: Avoid inhalation of dust. Use in a well-ventilated area. Prevent contact with skin
and eyes. It is moisture-sensitive and should be handled under an inert atmosphere (e.g.,
nitrogen or argon) where possible.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep
away from moisture and incompatible materials such as strong bases and oxidizing agents.
Store under an inert gas atmosphere to prevent degradation.[2]
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» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Due to its reactivity with water, care must be taken during quenching and disposal

procedures.

Conclusion

2,4-Mesitylenedisulfonyl Dichloride is a highly reactive and versatile bifunctional reagent
with significant potential in polymer chemistry, material science, and the synthesis of complex
organic molecules. Its rigid aromatic core and dual sulfonyl chloride groups make it an effective
crosslinking agent and molecular scaffold. While its specific applications in drug development
are not widely published, its properties suggest it is a valuable tool for constructing molecules
where precise spatial orientation and metabolic stability are required. Adherence to strict safety
and handling protocols is essential when working with this corrosive and moisture-sensitive

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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